6-Chloro-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• IUPAC Name: 6-chloro-4-(4-methylphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid
• InChI: InChI=1S/C16H14ClNO5S/c1-10-2-5-12(6-3-10)24(21,22)18-9-15(16(19)20)23-14-7-4-11(17)8-13(14)18/h2-8,15H,9H2,1H3,(H,19,20)
• InChI Key: RGMOHJSNWVEDIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC(OC3=C2C=C(C=C3)Cl)C(=O)O
• Molecular Formula: C16H14ClNO5S
• Molecular Weight: 367.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a benzoxazine ring, and a carboxylic acid group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, due to the presence of several different functional groups. The benzoxazine ring is a heterocyclic ring that contains an oxygen atom, which could potentially participate in hydrogen bonding or other intermolecular interactions. The sulfonyl group is a strong electron-withdrawing group, which could affect the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and carboxylic acid groups could make it quite polar, affecting its solubility in different solvents.

Scientific Research Applications

Antibacterial Activity

6-Chloro-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid and its analogues have been synthesized and evaluated for their antibacterial activity. Notably, some compounds in this group showed good activity against bacteria such as K.pneumonea and E. faecalis, while others were effective against S.aureus. The synthesized compounds were confirmed using techniques like IR, NMR, and Mass Spectra, demonstrating their potential as antibacterial agents (Kadian, Maste, & Bhat, 2012).

Polymer Science Applications

In the field of polymer science, a novel sulfonic acid-containing benzoxazine monomer was synthesized, which includes a derivative of the 6-chloro-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid. This monomer was used to create a membrane with high proton conductivity and low methanol permeability, suitable for applications like direct methanol fuel cells (Yao et al., 2014).

Chemical Synthesis Research

The compound has also been involved in research exploring the hydrolysis of various benzoxazine derivatives. Studies have shown different hydrolyses processes depending on the structural composition of these compounds, which has implications for further chemical synthesis research (Iwanami et al., 1964).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it were being investigated as a potential drug, future research might focus on optimizing its synthesis, studying its mechanism of action, or evaluating its safety and efficacy in preclinical and clinical trials.